Cas no 400878-20-8 (1,1,1-trifluoro-3-(2-phenylethyl)aminopropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(2-phenylethyl)aminopropan-2-ol
• CAS No: 400878-20-8
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• MDL: MFCD03001278
• CID: 1068846
• PubChem ID: 2783061
• Update Time: 2025-09-19

1,1,1-trifluoro-3-(2-phenylethyl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-3-(phenethylamino)propan-2-ol
• 1,1,1-Trifluoro-3-(phenethylamino)-2-propanol
• 1,1,1-trifluoro-3-[(2-phenylethyl)amino]propan-2-ol
• 3-phenethylamino-1,1,1-trifluoropropan-2-ol
• AC1MD3O4
• CTK7J6193
• MolPort-002-345-229
• SBB098083
• trifluorophenethylaminopropanol
• J-503698
• MFCD03001278
• AKOS005071016
• F6545-6068
• 1,1,1-trifluoro-3-(2-phenylethylamino)propan-2-ol
• DTXSID30382422
• 400878-20-8
• CS-0316012
• 7P-037
• 1,1,1-trifluoro-3-(2-phenylethyl)aminopropan-2-ol

• MDL： MFCD03001278
• Inchi： 1S/C11H14F3NO/c12-11(13,14)10(16)8-15-7-6-9-4-2-1-3-5-9/h1-5,10,15-16H,6-8H2
• InChI Key： MLJRBCBVNZITOI-UHFFFAOYSA-N
• SMILES： FC(C(CNCCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 233.103
• Monoisotopic Mass: 233.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Melting Point: 63-65°C
• PSA: 32.26000
• LogP: 2.13280

1,1,1-trifluoro-3-(2-phenylethyl)aminopropan-2-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT